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Compound of Interest

Compound Name: 2-Thioadenosine

Cat. No.: B194474

Introduction: The Landscape of Purinergic
Signaling

Purinergic signaling is a fundamental and ubiquitous form of extracellular communication
mediated by purine nucleotides and nucleosides, primarily adenosine triphosphate (ATP) and
adenosine.[1][2] These molecules, released from cells under various physiological and
pathological conditions, act as signaling ligands by binding to specific purinergic receptors.[3]
This system is crucial for regulating a vast array of physiological processes, including
neurotransmission, inflammation, immune responses, and cardiovascular homeostasis.[1][2][4]

The purinergic receptor family is broadly divided into two main classes:

e P1 Receptors (Adenosine Receptors): These are G protein-coupled receptors (GPCRs) that
are activated by adenosine.[1] They are further classified into four subtypes: Al, A2A, A2B,
and A3.[1][5][6]

e P2 Receptors: These receptors are activated by nucleotides such as ATP and ADP.[1] This
class is further subdivided into P2X receptors, which are ligand-gated ion channels, and P2Y
receptors, which are GPCRs.[1][7][8]

2-Thioadenosine and its phosphorylated derivatives are pivotal pharmacological tools used to
investigate these pathways. The substitution of a thio- group at the 2-position of the purine ring
confers unique pharmacological properties, including altered receptor affinity, selectivity, and
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resistance to enzymatic degradation, making these compounds invaluable for dissecting the
function of specific receptor subtypes.[2][9]
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Calcium Imaging Assay Workflow
CcAMP Assay Workflow (Gs Agonist)
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Plate receptor-expressing Ca2+ indicator dye
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Add test compound in Wash and incubate for
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CAMP production fluorescence (FO)
Lyse cells and add Apply agonist
CAMP detection reagents (Test Compound)
Read plate using Record fluorescence
HTRF/AlphaScreen reader intensity change (F)
Generate standard curve Quantify response (F/FO0)
and determine EC50 and determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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